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Compound of Interest

Compound Name: Reactive Black 39

Cat. No.: B12081799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety data currently

available for Reactive Black 39, a widely used industrial dye. The information presented is

intended to support risk assessments and the implementation of safe handling procedures in

research and development settings. Due to the limited availability of data specific to Reactive
Black 39, information from closely related reactive dyes has been included to provide a

broader understanding of the potential hazards.

Health and Safety Data Summary
The following tables summarize the key health and safety information for Reactive Black 39
and similar reactive dyes. It is crucial to note that the toxicological data, in particular, is often for

related compounds and should be interpreted with caution.

Table 1: Physical and Chemical Properties of Reactive
Black 39
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Property Value Reference

Chemical Formula C₂₅H₁₄ClN₁₀Na₅O₁₆S₅ [1]

Molecular Weight 1021.16 g/mol [1][2][3]

Appearance Black Powder [2][3]

Odor Odorless [2]

Solubility in Water > 300 g/L [3]

Table 2: Toxicological Data
Endpoint Result Species Test Guideline Reference

Acute Oral

Toxicity (LD₅₀)
> 2000 mg/kg Rat

OECD 401

(Assumed)
[4]

Acute Oral

Toxicity (LD₅₀)

> 5000 mg/kg

(for Reactive

Yellow 86)

Rat Not Specified [5]

Skin

Irritation/Corrosio

n

Non-irritant Rabbit OECD 404 [6]

Eye

Irritation/Corrosio

n

Minimally

irritating
Rabbit OECD 405 [7]

Mutagenicity

Mutagenicity

data reported,

but no specifics

available.

Not Specified
Ames Test

(Assumed)
[2]

Table 3: Occupational Exposure Limits
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Organization Limit Type Value Notes

OSHA (PEL) Not Established -

No specific

Permissible Exposure

Limit has been

established for

Reactive Black 39.

ACGIH (TLV) Not Established -

No specific Threshold

Limit Value has been

established for

Reactive Black 39.

It is recommended to keep exposure to all reactive dyes to a minimum due to the potential for

respiratory sensitization.[4]

Table 4: Ecotoxicity Data
Endpoint Result Species Reference

Fish Toxicity (LC₅₀,

49h)

> 500 mg/L (for

Reactive Black B)
Rainbow Trout [4]

Experimental Protocols
Detailed experimental protocols for the toxicological endpoints listed above are based on

standardized OECD guidelines.

Acute Oral Toxicity (OECD 401)
The acute oral toxicity is typically determined in rats. A limit test is often performed first to

determine if the substance has low toxicity. In this test, a high dose (e.g., 2000 or 5000 mg/kg

body weight) is administered to a small group of animals.[8] If no mortality or significant toxicity

is observed, the LD₅₀ is considered to be greater than that dose, and no further testing at

higher doses is necessary. The animals are observed for a period of 14 days for signs of

toxicity and mortality.[8]

Skin Irritation/Corrosion (OECD 404)
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The skin irritation potential is evaluated by applying the test substance to the shaved skin of

albino rabbits.[6][9][10][11] A small amount of the substance (e.g., 0.5 g) is applied to a gauze

patch and placed on the skin for a 4-hour exposure period.[9][10] The skin is then observed for

erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours)

after patch removal.[11] The severity of the reactions is scored, and a primary irritation index is

calculated.[6]

Eye Irritation/Corrosion (OECD 405)
The potential for eye irritation is also assessed in albino rabbits.[7][12][13] A small amount of

the substance (e.g., 0.1 mL) is instilled into the conjunctival sac of one eye.[13] The eye is then

examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72 hours after

instillation.[13] The severity of any lesions is scored to determine the level of irritation.[7]

Mutagenicity - Bacterial Reverse Mutation Test (Ames
Test; OECD 471)
The Ames test uses strains of Salmonella typhimurium that are mutated to require histidine for

growth.[14][15][16][17] The test substance is incubated with the bacterial strains, both with and

without a metabolic activation system (S9 mix), which simulates mammalian metabolism.[17] If

the substance is a mutagen, it will cause a reverse mutation in the bacteria, allowing them to

grow on a histidine-free medium. The number of revertant colonies is counted and compared to

a negative control.[14][15]

Safe Handling and Emergency Procedures
Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles should be worn.[2]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[2]

Clothing: Wear appropriate protective clothing to minimize contact with skin.[2]

Respiratory Protection: An approved respirator should be worn, especially when there is a

potential for dust generation.[2]
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Engineering Controls
Ventilation: Use only in a chemical fume hood or with adequate local exhaust ventilation to

control airborne levels.[2]

Other: A safety shower and eye-bath should be readily available.[2]

Handling and Storage
Minimize dust generation and accumulation.[2]

Avoid contact with eyes, skin, and clothing.[2]

Store in a cool, dry place in tightly sealed containers.[2]

Avoid incompatible materials such as strong oxidizing and reducing agents.[2]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid immediately.[2]

Skin Contact: Flush skin with plenty of soap and water. Get medical aid if irritation develops

or persists.[2]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person. Get medical aid immediately.[2]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical aid immediately.[2]

Visualization of Emergency Workflow
The following diagram illustrates a logical workflow for responding to a spill of Reactive Black
39.
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Initial Actions

Personal Protective Equipment

Containment & Cleanup

Final Steps

Spill Occurs

Evacuate Immediate Area

Alert Supervisor & Safety Officer

Assess Spill Size & Risk

Don Appropriate PPE
(Goggles, Gloves, Respirator, Lab Coat)

Contain Spill with Absorbent Material

Carefully Sweep or Vacuum Powder

Place Contaminated Material in a Labeled, Sealed Waste Container

Decontaminate Spill Area with Soap and Water

Dispose of Waste According to Institutional & Local Regulations

Document the Incident

Click to download full resolution via product page

Caption: Workflow for handling a Reactive Black 39 spill.
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Conclusion
Reactive Black 39 is a chemical that requires careful handling due to its potential for skin and

eye irritation, and possible respiratory sensitization. While specific toxicological data for this

compound is scarce, the information available for similar reactive dyes suggests a low order of

acute toxicity. However, the lack of comprehensive data necessitates a cautious approach,

emphasizing the use of appropriate personal protective equipment and engineering controls to

minimize exposure. Adherence to the safety protocols outlined in this guide will help to ensure

the safe use of Reactive Black 39 in a research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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